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Compound of Interest

Compound Name: Decylcyclohexane

Cat. No.: B1669408 Get Quote

An In-depth Technical Guide to the Physical Properties of Decylcyclohexane

For Researchers, Scientists, and Drug Development Professionals

Decylcyclohexane (CAS No: 1795-16-0), a saturated cycloalkane, is a compound of interest

in various fields, including its potential use as a solvent or in the formulation of lubricants. A

thorough understanding of its physical properties is essential for its application in research and

development. This guide provides a comprehensive overview of the key physical

characteristics of decylcyclohexane, details the standard experimental methodologies for their

determination, and illustrates the relationships between these properties and their

measurement techniques.

Core Physical and Chemical Properties
Decylcyclohexane is a colorless liquid under standard conditions. Its fundamental properties

are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1669408?utm_src=pdf-interest
https://www.benchchem.com/product/b1669408?utm_src=pdf-body
https://www.benchchem.com/product/b1669408?utm_src=pdf-body
https://www.benchchem.com/product/b1669408?utm_src=pdf-body
https://www.benchchem.com/product/b1669408?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 1795-16-0

Molecular Formula C₁₆H₃₂

Molecular Weight 224.43 g/mol

Appearance Colorless liquid

Synonyms 1-Cyclohexyldecane, n-Decylcyclohexane

Quantitative Physical Data
The following table summarizes the key quantitative physical properties of decylcyclohexane.

These values are critical for handling, process design, and safety assessments.

Property Value Conditions

Density 0.812 - 0.82 g/cm³ @ 20°C (approx.)

Boiling Point 299 °C @ 760 mmHg

Melting Point -2 °C -

Flash Point 127.5 °C Tag Closed Cup (TCC)

Vapor Pressure 0.001 to 0.002 mmHg @ 25°C

Refractive Index (n_D) 1.449 - 1.454 @ 20°C

Water Solubility 0.001358 mg/L (estimated) @ 25°C

LogP (Octanol/Water Partition

Coefficient)
6.1 - 8.7 (estimated) -

Viscosity Data not readily available -

Surface Tension Data not readily available -

Experimental Protocols for Property Determination
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Accurate determination of physical properties relies on standardized experimental protocols.

The following sections detail the methodologies for measuring the key characteristics of liquid

hydrocarbons like decylcyclohexane.

Density Measurement (Pycnometry)
Density is a fundamental property used to characterize substances and convert between mass

and volume. A common and precise method involves the use of a pycnometer, following

standards such as ASTM D1217 or D1480.[1][2]

Principle: This method determines the mass of a precise volume of liquid. The pycnometer is

a glass flask with a precisely known volume.

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately measured

on an analytical balance.[3]

The pycnometer is filled with the sample liquid (decylcyclohexane), taking care to avoid

air bubbles.[4]

The filled pycnometer is placed in a constant-temperature bath until it reaches thermal

equilibrium (e.g., 20°C).

The volume is adjusted precisely, often by inserting a stopper with a capillary bore,

allowing excess liquid to be removed.[3]

The exterior of the pycnometer is carefully dried, and its total mass is measured.

The density is calculated by dividing the net mass of the liquid by the calibrated volume of

the pycnometer.

Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure. It is a key indicator of purity. For small sample volumes, the Thiele tube or micro-

reflux methods are common.[5][6]
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Principle: A small amount of liquid is heated, and the temperature at which it is in equilibrium

with its vapor at the ambient pressure is measured.

Procedure (Thiele Tube Method):

A small amount of the liquid is placed in a fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the fusion tube.[7]

The fusion tube is attached to a thermometer and heated in a Thiele tube containing a

high-boiling point oil to ensure uniform heating.[6]

As the temperature rises, trapped air expands and escapes from the capillary tube.

Heating continues until a rapid and continuous stream of bubbles emerges from the

capillary tube.[5]

The heat source is removed, and the apparatus is allowed to cool.

The boiling point is the temperature recorded the instant the stream of bubbles stops and

the liquid begins to enter the capillary tube.[8]

Flash Point Measurement
The flash point is the lowest temperature at which a liquid gives off enough vapor to form an

ignitable mixture with air. It is a critical safety parameter for storage and handling. For

decylcyclohexane, the Tag Closed Cup (TCC) method (ASTM D56) is specified.[9][10]

Principle: A sample is heated in a closed cup at a controlled rate. An ignition source is

periodically introduced into the vapor space above the liquid. The flash point is the lowest

temperature at which a flash is observed.[11]

Procedure (ASTM D56):

The sample is placed in the Tag Closed Cup tester.[12]

The temperature of the sample is increased at a slow, constant rate.
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At specified temperature intervals, a small test flame is directed into the cup's opening.

The flash point is the lowest temperature at which the application of the test flame causes

the vapor above the sample to ignite with a brief flash.[11]

Refractive Index Measurement
The refractive index measures how light propagates through a substance and is highly

sensitive to purity and composition. The Abbe refractometer is the standard instrument for this

measurement.[13][14]

Principle: The Abbe refractometer measures the critical angle of total internal reflection of

light at the interface between a high-refractive-index prism and the liquid sample. This angle

is directly related to the sample's refractive index.

Procedure:

The instrument is calibrated using a standard of known refractive index, often distilled

water.[15]

A few drops of the decylcyclohexane sample are placed on the clean, dry surface of the

lower prism.[16]

The prisms are closed, and a light source illuminates the sample.

While looking through the eyepiece, the adjustment knob is turned until the boundary

between the light and dark fields is sharp and centered in the crosshairs.[14]

A compensator may be adjusted to remove any observed color dispersion.

The refractive index is read directly from the instrument's calibrated scale.

Viscosity Measurement
Viscosity describes a fluid's resistance to flow. For petroleum products and similar liquids,

kinematic viscosity is often determined using a glass capillary viscometer as outlined in ASTM

D445.[17][18]
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Principle: The method measures the time it takes for a fixed volume of liquid to flow under

gravity through the capillary of a calibrated viscometer at a precisely controlled temperature.

[19]

Procedure (ASTM D445):

The sample is introduced into a clean, dry capillary viscometer (e.g., an Ubbelohde type).

The viscometer is placed vertically in a constant-temperature bath until the sample

reaches the test temperature.

The liquid is drawn up through the capillary by suction to a point above the upper timing

mark.

The suction is released, and the time taken for the liquid meniscus to pass between the

upper and lower timing marks is measured accurately.

The kinematic viscosity (ν) is calculated by multiplying the measured flow time by the

viscometer's calibration constant.

The dynamic viscosity (η) can be obtained by multiplying the kinematic viscosity by the

density (ρ) of the liquid at the same temperature (η = ν * ρ).[20]

Surface Tension Measurement
Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area

possible. While specific data for decylcyclohexane is sparse, the property can be measured

using methods like the Du Noüy ring method, standardized in ASTM D971 for interfacial

tension.[21][22]

Principle: This method measures the force required to detach a platinum ring from the

surface of a liquid. This force is proportional to the surface tension of the liquid.[23]

Procedure (ASTM D971 - adapted for surface tension):

A platinum ring of precise dimensions is suspended from a sensitive force balance

(tensiometer).
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The liquid sample is placed in a container on an adjustable platform below the ring.

The platform is raised until the ring makes contact with the liquid surface.

The platform is then slowly lowered, causing a liquid lamella to be pulled up by the ring.

[24]

The force is measured continuously as the ring is pulled away from the surface. The

maximum force recorded just before the lamella breaks is used to calculate the surface

tension, applying appropriate correction factors.

Logical Relationships in Physical Property Analysis
The determination of decylcyclohexane's physical properties follows a logical workflow, where

fundamental properties are measured through specific experimental techniques. The diagram

below illustrates this relationship.

Physical Properties

Experimental Methods

Decylcyclohexane

Density Boiling Point Flash Point Refractive Index Viscosity Surface Tension

Pycnometry
(ASTM D1217) Thiele Tube Method Tag Closed Cup

(ASTM D56) Abbe Refractometry Capillary Viscometry
(ASTM D445)

Du Noüy Ring Method
(ASTM D971)

Click to download full resolution via product page

Caption: Workflow for determining physical properties of decylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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